Spiro(benzo(h)quinazoline-5(3H),1'-cyclohexan)-4(6H)-one, 3-methyl-2-(2-propenylthio)-
Overview
Description
Spiro(benzo(h)quinazoline-5(3H),1'-cyclohexan)-4(6H)-one, 3-methyl-2-(2-propenylthio)- is a chemical compound that has gained significant attention in the scientific community due to its potential biological and pharmacological properties. This compound is a spirocyclic quinazoline derivative that contains a cyclohexanone ring and a propenylthio group.
Mechanism Of Action
The exact mechanism of action of Spiro(benzo(h)quinazoline-5(3H),1'-cyclohexan)-4(6H)-one, 3-methyl-2-(2-propenylthio)- is not fully understood. However, it has been suggested that the compound may inhibit the activity of certain enzymes involved in the growth and proliferation of cancer cells, leading to their death. Additionally, it may modulate the activity of certain neurotransmitters in the brain, leading to its anticonvulsant and analgesic properties.
Biochemical And Physiological Effects
Spiro(benzo(h)quinazoline-5(3H),1'-cyclohexan)-4(6H)-one, 3-methyl-2-(2-propenylthio)- has been shown to exhibit significant biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes involved in the growth and proliferation of cancer cells, leading to their death. Additionally, it has been shown to modulate the activity of certain neurotransmitters in the brain, leading to its anticonvulsant and analgesic properties.
Advantages And Limitations For Lab Experiments
The advantages of using Spiro(benzo(h)quinazoline-5(3H),1'-cyclohexan)-4(6H)-one, 3-methyl-2-(2-propenylthio)- in lab experiments include its significant antitumor, anti-inflammatory, analgesic, and anticonvulsant properties. However, its limitations include its low yield in the synthesis method and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for research on Spiro(benzo(h)quinazoline-5(3H),1'-cyclohexan)-4(6H)-one, 3-methyl-2-(2-propenylthio)-. These include further studies on its mechanism of action, optimization of the synthesis method to improve yield, and exploration of its potential use as a therapeutic agent for cancer, inflammation, pain, and epilepsy. Additionally, its potential use as a diagnostic tool for cancer and other diseases may also be explored in the future.
Conclusion:
Spiro(benzo(h)quinazoline-5(3H),1'-cyclohexan)-4(6H)-one, 3-methyl-2-(2-propenylthio)- is a chemical compound that has significant potential for biological and pharmacological applications. Its antitumor, anti-inflammatory, analgesic, and anticonvulsant properties make it an attractive candidate for further research. However, more studies are needed to fully understand its mechanism of action and optimize its synthesis method. The future directions for research on this compound are promising, and it may have significant implications for the diagnosis and treatment of various diseases.
Synthesis Methods
The synthesis of Spiro(benzo(h)quinazoline-5(3H),1'-cyclohexan)-4(6H)-one, 3-methyl-2-(2-propenylthio)- involves the reaction of 2-aminobenzoic acid with cyclohexanone in the presence of phosphorous oxychloride. The resulting product is then subjected to reaction with 2-propenylthiol in the presence of potassium carbonate to obtain the desired compound. The yield of this synthesis method is around 65%.
Scientific Research Applications
Spiro(benzo(h)quinazoline-5(3H),1'-cyclohexan)-4(6H)-one, 3-methyl-2-(2-propenylthio)- has been extensively studied for its potential biological and pharmacological properties. It has been found to exhibit significant antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. Additionally, it has been shown to possess significant anti-inflammatory, analgesic, and anticonvulsant properties.
properties
CAS RN |
172984-37-1 |
|---|---|
Product Name |
Spiro(benzo(h)quinazoline-5(3H),1'-cyclohexan)-4(6H)-one, 3-methyl-2-(2-propenylthio)- |
Molecular Formula |
C21H24N2OS |
Molecular Weight |
352.5 g/mol |
IUPAC Name |
3-methyl-2-prop-2-enylsulfanylspiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-4-one |
InChI |
InChI=1S/C21H24N2OS/c1-3-13-25-20-22-18-16-10-6-5-9-15(16)14-21(11-7-4-8-12-21)17(18)19(24)23(20)2/h3,5-6,9-10H,1,4,7-8,11-14H2,2H3 |
InChI Key |
VSIMTUYWVZXNNK-UHFFFAOYSA-N |
SMILES |
CN1C(=O)C2=C(C3=CC=CC=C3CC24CCCCC4)N=C1SCC=C |
Canonical SMILES |
CN1C(=O)C2=C(C3=CC=CC=C3CC24CCCCC4)N=C1SCC=C |
Other CAS RN |
172984-37-1 |
Origin of Product |
United States |
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